Cas no 156510-96-2 (η-Cyclodextrin)

η-Cyclodextrin structure

Product Name:η-Cyclodextrin

CAS No:156510-96-2

MF:C₇₂H₁₂₀O₆₀

MW:1945.68723106384

CID:6636426

PubChem ID:101245845

Update Time:2024-01-15

η-Cyclodextrin Chemical and Physical Properties

Names and Identifiers

- C-Cyclodextrin
- 156510-96-2
- η-Cyclodextrin
- Inchi： 1S/C72H120O60/c73-1-13-49-25(85)37(97)61(109-13)122-50-14(2-74)111-63(39(99)27(50)87)124-52-16(4-76)113-65(41(101)29(52)89)126-54-18(6-78)115-67(43(103)31(54)91)128-56-20(8-80)117-69(45(105)33(56)93)130-58-22(10-82)119-71(47(107)35(58)95)132-60-24(12-84)120-72(48(108)36(60)96)131-59-23(11-83)118-70(46(106)34(59)94)129-57-21(9-81)116-68(44(104)32(57)92)127-55-19(7-79)114-66(42(102)30(55)90)125-53-17(5-77)112-64(40(100)28(53)88)123-51-15(3-75)110-62(121-49)38(98)26(51)86/h13-108H,1-12H2/t13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-/m1/s1
- InChI Key： MUUJVQLZUNNSLH-UFSIOYCVSA-N
- SMILES： O1[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O[C@@H]2[C@@H]([C@H]([C@H]1[C@@H](CO)O2)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O)O

Computed Properties

Exact Mass: 1944.6338810g/mol
Monoisotopic Mass: 1944.6338810g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 36
Hydrogen Bond Acceptor Count: 60
Heavy Atom Count: 132
Rotatable Bond Count: 12
Complexity: 2710
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 60
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -25.7
Topological Polar Surface Area: 950Å²

Experimental Properties

Density: 1.624±0.06 g/cm3(Predicted)

η-Cyclodextrin Production Method

Production Method 1

9005-82-7

156510-96-2

156510-99-5

156510-94-0

7585-39-9

10016-20-3

85220-53-7

156510-98-4

17465-86-0

156510-97-3

156510-95-1

Reaction Conditions

1.1 Catalysts: Cyclodextrin glucanotransferase Solvents: Water ; 240 min, pH 5.5, 60 °C; 10 min, reflux

Reference

Effect of the reaction temperature on the transglycosylation reactions catalyzed by the cyclodextrin glucanotransferase from Bacillus macerans for the synthesis of large-ring cyclodextrins

Qi, Qingsheng; She, Xiaoyan; Endo, Tomohiro; Zimmermann, Wolfgang, Tetrahedron, 2004, 60(3), 799-806